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Compound of Interest

Compound Name: Giracodazole

Cat. No.: B019206 Get Quote

Extensive searches for "Giracodazole" and its application in organoid cultures did not yield any

specific information. It is highly probable that "Giracodazole" is a novel compound not yet

described in publicly available scientific literature, a product with limited distribution, or a

potential misspelling of another molecule.

Our comprehensive search strategy included queries for "Giracodazole application in organoid

cultures," "Giracodazole mechanism of action in organoids," "Giracodazole Wnt pathway

inhibitor organoids," and various alternative spellings. Despite these efforts, no relevant

publications, datasheets, or protocols detailing the use of a compound with this name in the

context of organoid research were identified.

The initial search results did indicate a strong connection between the Wnt signaling pathway

and organoid culture. Wnt pathway modulators are critical components of many organoid

media formulations, and small molecule inhibitors of this pathway are frequently used to direct

differentiation or to study disease models, particularly in cancer research.

Given the lack of data on "Giracodazole," we are unable to provide the requested detailed

Application Notes and Protocols, including quantitative data tables, experimental

methodologies, and signaling pathway diagrams.

Recommendations for Researchers, Scientists, and Drug Development Professionals:

Verify the Compound Name and Source: It is recommended to double-check the spelling of

"Giracodazole" and to confirm the compound's official designation and supplier information.
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Check Availability & Pricing
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Consult Supplier Documentation: If "Giracodazole" has been obtained from a commercial or

academic source, detailed information regarding its mechanism of action, recommended

working concentrations, and handling procedures should be available from the provider.

Explore Known Wnt Pathway Inhibitors: For researchers interested in modulating Wnt

signaling in organoid cultures, a number of well-characterized small molecules are available.

These include, but are not limited to:

IWR-1: A tankyrase inhibitor that promotes the degradation of β-catenin.

XAV939: Another tankyrase inhibitor that stabilizes Axin, a key component of the β-catenin

destruction complex.

LGK974: A Porcupine inhibitor that blocks the secretion of Wnt ligands.

Should you be able to provide an alternative name for the compound of interest or wish to

receive information on a specific, known Wnt pathway inhibitor for organoid culture

applications, we would be pleased to generate a detailed report.

To cite this document: BenchChem. [Application of Giracodazole in Organoid Cultures:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019206#application-of-giracodazole-in-organoid-
cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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